Betahistine

• IUPAC Name: N-methyl-2-pyridin-2-ylethanamine
• InChI: InChI=1S/C8H12N2/c1-9-7-5-8-4-2-3-6-10-8/h2-4,6,9H,5,7H2,1H3
• InChI Key: UUQMNUMQCIQDMZ-UHFFFAOYSA-N
• Canonical SMILES: CNCCC1=CC=CC=N1
• Molecular Formula: C8H12N2
• Related CAS: 54856-23-4 (mesylate), 5579-84-0 (di-hydrochloride)
• DSSTOX Substance ID: DTXSID3022665
• Molecular Weight: 136.19 g/mol
• Physical Description: Solid
• Boiling Point: 210.9±15.0 °C
• Mechanism of Action: OBE101 is a H1 receptor agonist and partial H3 receptor antagonist. Because inhibition of H1 receptors increases feeding, agonism of H1 receptors by OBE101 should reduce feeding. By also partially antagonizing H3, OBE101 impedes a negative feedback loop that essentially prolongs stimulation of the H1 receptors., Vertigo is a disturbing sensation of movement caused by dysfunction of the labyrinth (inner ear), vestibular nerve, cerebellum, brainstem, or Central Nervous System (CNS). Vestibular forms of vertigo are often accompanied by auditory dysfunctions such as hyperacusis, hearing loss, and tinnitus. In most cases, adaptive mechanisms of the CNS lead to functional recovery after episodes of vertigo, however, syndromes such as Ménière's disease tend to cause the recurrence of vertigo symptoms. This significantly impacts the quality of life and the ability to carry out daily activities. **H1-receptor activity** The mechanism of action of betahistine is multifactorial. Ménière's disease is thought to result from a disruption of endolymphatic fluid homeostasis in the ear. Betahistine mainly acts as a histamine H1-receptor agonist. The stimulation of H1-receptors in the inner ear causes a vasodilatory effect leading to increased permeability of blood vessels and a reduction in endolymphatic pressure; this action prevents the rupture of the labyrinth, which can contribute to the hearing loss associated with Ménière's disease. Betahistine is also purported to act by reducing the asymmetrical functioning of sensory vestibular organs and increasing vestibulocochlear blood flow, relieving symptoms of vertigo. **H3-receptor activity** In addition to the above mechanisms, betahistine also acts as a histamine H3-receptor antagonist, increasing the turnover of histamine from postsynaptic histaminergic nerve receptors, subsequently leading to an increase in H1-agonist activity. H3-receptor antagonism elevates levels of neurotransmitters including serotonin in the brainstem, inhibiting the activity of vestibular nuclei, thus restoring proper balance and decreasing vertigo symptoms.
• CAS RN: 5638-76-6
• Melting Point: 150-144

Description

Betahistine is a synthetic compound that is primarily used as an anti-vertigo medication. It is commonly prescribed for balance disorders or to alleviate vertigo symptoms. This compound was first registered in Europe in 1970 for the treatment of Ménière’s disease, a disorder of the inner ear that causes episodes of vertigo, tinnitus, and hearing loss . its efficacy in treating Ménière’s disease remains a topic of debate .

Scientific Research Applications

Betahistine has a wide range of scientific research applications, including:

Chemistry: This compound is used as a model compound in studies of histamine analogs and their interactions with histamine receptors.

Biology: It is used to study the effects of histamine receptor modulation on cellular processes.

Medicine: This compound is widely used to reduce the severity and frequency of vertigo attacks associated with Ménière’s disease.

Industry: This compound is used in the pharmaceutical industry for the production of anti-vertigo medications.

Mechanism of Action

Betahistine primarily acts as a weak agonist at histamine H1 receptors and as an antagonist at histamine H3 receptors . This dual action leads to vasodilation and increased permeability in the blood vessels of the inner ear, helping to alleviate the symptoms of vertigo . This compound also increases blood flow in the brain, particularly in the inner ear, which further contributes to its therapeutic effects .

Future Directions

Betahistine is currently undergoing clinical trials for the treatment of attention deficit hyperactivity disorder (ADHD). It is also being explored for its potential to alleviate benign paroxysmal positional vertigo (BPPV) through inducing production of multiple CTRP family members and activating the ERK1/2-AKT/PPARy pathway.

Biochemical Analysis

Biochemical Properties

Betahistine interacts with several enzymes, proteins, and other biomolecules. It primarily affects the histaminergic system by acting as a partial agonist of the H1 histamine receptor and an antagonist of the H3 histamine receptor . This dual action facilitates the modulation of neurotransmitter release, including acetylcholine, histamine, norepinephrine, serotonin, and γ-aminobutyric acid (GABA) . This compound’s interaction with these receptors leads to increased neuronal excitation in the vestibular nuclei, aiding in vestibular compensation .

Cellular Effects

This compound influences various types of cells and cellular processes. It increases blood flow in the brain, particularly in the inner ear’s cochlear and vestibular parts . This enhanced blood flow helps alleviate symptoms of vertigo and balance disorders. This compound also affects cell signaling pathways, gene expression, and cellular metabolism by modulating the release of neurotransmitters . These changes contribute to improved cellular function and reduced symptoms of dizziness and tinnitus.

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with histamine receptors. As a partial agonist of the H1 histamine receptor, this compound stimulates these receptors, leading to vasodilation and increased blood flow . As an antagonist of the H3 histamine receptor, this compound inhibits these receptors, resulting in increased release of neurotransmitters . These combined actions help regulate neuronal excitation and improve vestibular function .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. This compound is relatively stable, but it can degrade under certain conditions . Long-term studies have shown that this compound maintains its efficacy in reducing symptoms of vertigo and balance disorders over extended periods . The stability and degradation of this compound can influence its long-term effects on cellular function.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound effectively reduces symptoms of vertigo and improves balance . At higher doses, this compound can cause adverse effects, including gastrointestinal disturbances and headaches . Threshold effects have been observed, indicating that there is an optimal dosage range for this compound’s therapeutic effects .

Metabolic Pathways

This compound is metabolized primarily into the inactive metabolite 2-pyridylacetic acid . Monoamine oxidase enzymes are responsible for the metabolism of this compound . This metabolic pathway involves the oxidation of this compound, leading to the formation of its inactive metabolite . The interaction with monoamine oxidase enzymes is crucial for the regulation of this compound’s activity and its effects on metabolic flux and metabolite levels.

Transport and Distribution

This compound is transported and distributed within cells and tissues through various mechanisms. It interacts with transporters and binding proteins that facilitate its movement across cell membranes . This compound’s localization and accumulation in specific tissues, such as the inner ear, are essential for its therapeutic effects . The distribution of this compound within cells and tissues influences its efficacy in treating vertigo and balance disorders.

Subcellular Localization

This compound’s subcellular localization plays a significant role in its activity and function. It is directed to specific compartments or organelles through targeting signals and post-translational modifications . This compound’s presence in the inner ear’s cochlear and vestibular parts is crucial for its therapeutic effects . The subcellular localization of this compound ensures its interaction with the appropriate receptors and biomolecules, enhancing its efficacy in treating vertigo and balance disorders.

Preparation Methods

Synthetic Routes and Reaction Conditions

One of the primary synthetic routes for betahistine involves the reaction of 2-vinylpyridine with a methylamine salt aqueous solution in a continuous flow reactor. The reaction is carried out at a temperature range of 100-250°C, with a residence time of not less than 0.6 minutes . Another method involves using 2-methylpyridine as the initial raw material, followed by a series of reactions including addition, dehydration, condensation, and salt formation to obtain this compound hydrochloride .

Industrial Production Methods

Industrial production of this compound typically involves the use of continuous flow reactors to ensure high conversion rates of raw materials, high selectivity and yield of products, low solvent residue, and short reaction times . The process is designed to be simple and convenient, free of hazardous, toxic, and noxious reactions, resulting in a high-purity product .

Chemical Reactions Analysis

Types of Reactions

Betahistine undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized to form 2-pyridylacetic acid.

Reduction: Reduction reactions are less common for this compound due to its stable structure.

Substitution: this compound can undergo substitution reactions, particularly involving the amino group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Substitution: Reagents such as alkyl halides can be used for substitution reactions.

Major Products Formed

The major product formed from the oxidation of this compound is 2-pyridylacetic acid . Substitution reactions can yield various derivatives depending on the reagents used.

Comparison with Similar Compounds

Betahistine is similar to other histamine analogs such as histamine, phenethylamine, and amphetamine . it is unique in its dual action on histamine receptors, which makes it particularly effective in treating vertigo and balance disorders . Other similar compounds include:

Histamine: A naturally occurring compound that acts on histamine receptors but lacks the dual action of this compound.

Phenethylamine: A compound structurally similar to this compound but with different pharmacological effects.

Amphetamine: A stimulant that affects the central nervous system but does not have the same therapeutic effects on vertigo as this compound.

This compound’s unique combination of histamine receptor modulation and its specific effects on the inner ear make it a valuable compound in the treatment of balance disorders and vertigo .

Q & A

Q1: What is the primary mechanism of action of betahistine?

A1: While the precise mechanism of action remains incompletely understood, research suggests that this compound exerts its effects primarily through its interaction with histamine receptors. It acts as a weak agonist at histamine H1 receptors and a more potent antagonist at histamine H3 receptors [, , , , ].

Q2: How does this compound's interaction with histamine receptors translate into its therapeutic effects?

A2: this compound's agonistic action at H1 receptors is thought to improve blood flow in the inner ear, potentially by dilating blood vessels []. Its antagonistic action at H3 receptors, particularly autoreceptors located on histamine neurons, likely increases histamine release in the brain [, ]. This increased histaminergic activity is hypothesized to contribute to its effects on vestibular function and potentially cognitive processes [, ].

Q3: What evidence supports this compound's effect on blood flow in the inner ear?

A3: Studies in animal models have shown that this compound can increase cochlear blood flow in a dose-dependent manner []. This effect is thought to be mediated by H1 receptor agonism [].

Q4: Does this compound cross the blood-brain barrier?

A4: Yes, this compound is known to cross the blood-brain barrier, allowing it to exert its effects on central histamine receptors [, ].

Q5: What is the typical pharmacokinetic profile of this compound?

A5: this compound is rapidly absorbed after oral administration but undergoes extensive first-pass metabolism, primarily in the liver [, , ]. Its major metabolite, 2-pyridylacetic acid, is inactive but serves as a surrogate marker for this compound exposure in pharmacokinetic studies [, ].

Q6: What is the half-life of this compound?

A6: this compound has a short half-life of approximately 3-4 hours []. This short half-life necessitates multiple daily doses to maintain therapeutic concentrations.

Q7: Are there any known factors that affect this compound's pharmacokinetics?

A7: Co-administration with drugs that inhibit monoamine oxidase B, such as selegiline, can significantly increase this compound's bioavailability [, ]. This suggests a potential for drug interactions that could influence its pharmacokinetic profile.

Q8: What is the relationship between this compound dose and its effects?

A8: Research suggests that this compound's effects are dose-dependent. Studies in animal models have shown a dose-dependent increase in cochlear blood flow with this compound administration [, ]. Clinical studies also suggest a potential for greater efficacy with higher doses, but this needs further investigation [, , , ].

Q9: What in vitro models have been used to study this compound's effects?

A9: In vitro studies have investigated the effects of this compound on various cell lines, including nasal epithelial cells, fibroblasts, lung cancer cells, endothelial cells, and endometrial cells []. These studies have explored its effects on cell proliferation, apoptosis, and migration, providing insights into its potential mechanisms of action.

Q10: What animal models have been used to investigate this compound's effects on vestibular disorders?

A10: Several animal models have been employed, including unilateral labyrinthectomy in rats [] and unilateral vestibular neurectomy in cats [, ]. These models mimic aspects of vestibular dysfunction and allow for the assessment of this compound's effects on behavioral recovery and neurochemical changes.

Q11: What do preclinical studies suggest about this compound's potential in other neurological conditions?

A11: Animal studies suggest that this compound may have neuroprotective properties. For example, research in a mouse model of epilepsy indicates that this compound can attenuate seizures, neurodegeneration, apoptosis, and gliosis [].

Q12: What are the main clinical applications of this compound?

A12: this compound is primarily prescribed for the symptomatic treatment of vertigo associated with Ménière's disease and vestibular disorders [, , , , , , , ]. Its efficacy in these conditions is supported by clinical experience and some clinical trials, although further research is needed to definitively establish its effectiveness [, , , ].

Q13: What is the general safety profile of this compound?

A13: this compound is generally well-tolerated in clinical use [, ]. Most adverse effects are mild and transient, primarily involving the gastrointestinal system, such as nausea, vomiting, or dyspepsia [, , ].

Q14: Have any specific drug delivery systems been explored for this compound?

A14: Yes, researchers have investigated the use of microspheres as a sustained-release drug delivery system for this compound [, ]. These systems aim to prolong the drug's release, potentially improving patient compliance and reducing dosing frequency.